N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H16N2O3S/c1-9-11(3)20-15(16-9)21-8-14(19)17-13-6-4-12(5-7-13)10(2)18/h4-7H,8H2,1-3H3,(H,17,19)
• InChI Key: OYWYWZUNVSIARC-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCC(=O)NC2=CC=C(C=C2)C(=O)C)C

Description

N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide, also known as ADOS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. ADOS is a thiol-containing compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide may inhibit the activity of enzymes by binding to the thiol group in the active site of the enzyme. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has also been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has several advantages for lab experiments. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a small molecule that can easily penetrate cell membranes, making it useful for studying intracellular signaling pathways. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is also stable and can be stored for long periods without degradation. However, N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has some limitations for lab experiments. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has low solubility in water, which can make it difficult to work with. Additionally, N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research involving N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide. One potential direction is the development of N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide analogs with improved solubility and bioavailability. Another direction is the investigation of the mechanism of action of N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide in more detail. Additionally, N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide could be used in combination with other drugs to enhance their effectiveness. Finally, N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide could be used in the development of new therapies for Alzheimer's disease and cancer.
Conclusion:
N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been synthesized using various methods and has been shown to have several scientific research applications. The mechanism of action of N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide is not fully understood, but it has been shown to have various biochemical and physiological effects. Although N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has some limitations for lab experiments, there are several future directions for research involving N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide.

Synthesis Methods

N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been synthesized using various methods, including the reaction of 4-acetylphenyl isothiocyanate with 4,5-dimethyl-2-mercapto-1,3-oxazole in the presence of a base. Another method involves the reaction of 4-acetylphenyl isothiocyanate with 4,5-dimethyl-2-mercapto-1,3-oxazole in the presence of a catalyst. The yield of N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide using these methods ranges from 40-70%.

Scientific Research Applications

N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been used in various scientific research studies, including the development of new drugs, the study of protein structure and function, and the investigation of cellular signaling pathways. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in Alzheimer's disease. N-(4-acetylphenyl)-2-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]acetamide has also been shown to inhibit the growth of cancer cells in vitro and in vivo.